molecular formula C10H9NOS B8446017 4-Amino-2-(2-thienyl)phenol

4-Amino-2-(2-thienyl)phenol

Cat. No.: B8446017
M. Wt: 191.25 g/mol
InChI Key: UHPYSQWCGLSXEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-2-(2-thienyl)phenol is a useful research compound. Its molecular formula is C10H9NOS and its molecular weight is 191.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9NOS

Molecular Weight

191.25 g/mol

IUPAC Name

4-amino-2-thiophen-2-ylphenol

InChI

InChI=1S/C10H9NOS/c11-7-3-4-9(12)8(6-7)10-2-1-5-13-10/h1-6,12H,11H2

InChI Key

UHPYSQWCGLSXEE-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C2=C(C=CC(=C2)N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3 g (13.5 mmol) of 4-nitro-2-(2-thienyl)phenol are dissolved in 40 ml ethanol and hydrogenated at 25° C. after addition of 600 mg of a palladium activated carbon catalyst (10%). The catalyst is removed by filtration after up-take of the theoretically required amount of hydrogen. After concentrating the solution in a rotary evaporator the reaction mixture is poured into 20 ml of cold diethyl ether. The precipitated product is separated from the solution by filtration and dried. 1.95 g (75% of theoretical yield) of 4-amino-2-(2-thienyl)phenol are obtained with a melting point of 130 to 132° C.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
600 mg
Type
catalyst
Reaction Step Two

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